Cas no 15314-56-4 (Benzenamine, 3-fluoro-N-(2-fluoroethyl)-N-(2-methoxyethyl)-)

Benzenamine, 3-fluoro-N-(2-fluoroethyl)-N-(2-methoxyethyl)- structure
15314-56-4 structure
Product Name:Benzenamine, 3-fluoro-N-(2-fluoroethyl)-N-(2-methoxyethyl)-
CAS No:15314-56-4
MF:C11H15F2NO
MW:215.239710092545
CID:237168
PubChem ID:256217
Update Time:2025-04-19

Benzenamine, 3-fluoro-N-(2-fluoroethyl)-N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-fluoro-N-(2-fluoroethyl)-N-(2-methoxyethyl)-
    • 3-fluoro-N-(2-fluoroethyl)-N-(2-methoxyethyl)aniline
    • AC1L5U4C
    • AC1Q4OTN
    • AG-J-17086
    • AR-1F3255
    • CTK0I4191
    • NSC82660
    • NSC-82660
    • DTXSID60292449
    • 15314-56-4
    • Inchi: 1S/C11H15F2NO/c1-15-8-7-14(6-5-12)11-4-2-3-10(13)9-11/h2-4,9H,5-8H2,1H3
    • InChI Key: OVABNQKXUPGNNX-UHFFFAOYSA-N
    • SMILES: FCCN(C1C=CC=C(C=1)F)CCOC

Computed Properties

  • Exact Mass: 215.11200
  • Monoisotopic Mass: 215.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47000
  • LogP: 2.24800
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